Cas no 113515-15-4 (N-methyl-2-(2,4,6-trinitroanilino)acetamide)

• Product Name: N-methyl-2-(2,4,6-trinitroanilino)acetamide
• CAS No: 113515-15-4
• MF: C₉H₉N₅O₇
• MW: 299.197061300278
• CID: 2611001
• PubChem ID: 13842203
• Update Time: 2025-04-21

N-methyl-2-(2,4,6-trinitroanilino)acetamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(2,4,6-trinitroanilino)acetamide
• DTXCID00501840
• 113515-15-4
• DTXSID90551056
• N-Methyl-N~2~-(2,4,6-trinitrophenyl)glycinamide

• Inchi： 1S/C9H9N5O7/c1-10-8(15)4-11-9-6(13(18)19)2-5(12(16)17)3-7(9)14(20)21/h2-3,11H,4H2,1H3,(H,10,15)
• InChI Key： CQOQTVYTLJTOFB-UHFFFAOYSA-N
• SMILES： O=C(CNC1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 299.05019764Da
• Monoisotopic Mass: 299.05019764Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 179Ų